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Compound of Interest

Compound Name: invasin

Cat. No.: B1167395 Get Quote

For laboratory professionals engaged in research and drug development, the proper disposal

of recombinant proteins such as invasin is a critical component of laboratory safety and

environmental responsibility. Adherence to these protocols mitigates potential biological risks

and ensures compliance with institutional and regulatory standards.

Immediate Safety and Hazard Assessment
Before initiating any disposal procedures, a thorough risk assessment must be conducted to

categorize the invasin waste. Invasin is a protein derived from pathogenic Yersinia species.

While the purified protein itself is not infectious, it is prudent to handle it with care, considering

its biological origin. The waste should be categorized based on its composition:

Non-Hazardous Protein Solutions: Invasin in benign buffers (e.g., PBS, Tris).

Chemically Hazardous Protein Solutions: Invasin mixed with hazardous chemicals (e.g.,

solvents, detergents).

Solid Biohazardous Waste: Consumables contaminated with invasin (e.g., gloves, pipette

tips, tubes).

Always consult your institution's Environmental Health and Safety (EHS) guidelines for specific

requirements.

Personal Protective Equipment (PPE)
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Standard laboratory PPE is mandatory when handling and disposing of invasin waste to

prevent accidental contact.

Protection Type Required PPE Specifications & Rationale

Torso Protection Laboratory Coat

Long-sleeved and fully

buttoned to protect skin and

clothing from splashes.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

handling. Double-gloving is

recommended for higher

concentrations.

Eye & Face Protection
Safety Glasses with Side

Shields

Protects against splashes and

aerosols. A face shield may be

required for larger volumes.

Experimental Protocols for Invasin Disposal
The following step-by-step methodologies outline the proper disposal for different forms of

invasin waste.

Protocol 1: Disposal of Liquid Invasin Waste
This protocol applies to invasin solutions not mixed with other hazardous chemicals.

Method 1A: Chemical Inactivation

Preparation: Work in a well-ventilated area or a chemical fume hood. Prepare a fresh 10%

bleach solution (which provides a final concentration of at least 1% sodium hypochlorite).

Yersinia pseudotuberculosis, the source of invasin, is susceptible to 1% sodium

hypochlorite[1].

Inactivation: Add the 10% bleach solution to the liquid invasin waste to achieve a final

bleach concentration of at least 1%.
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Contact Time: Allow the mixture to stand for a minimum of 30 minutes to ensure complete

inactivation.

Neutralization (if required): If required by local regulations, neutralize the bleach solution with

a suitable agent like sodium thiosulfate.

Disposal: Pour the inactivated solution down the drain with a copious amount of running

water.

Method 1B: Heat Inactivation

Preparation: Transfer the liquid invasin waste to a heat-resistant, autoclavable container. Do

not seal the container tightly to avoid pressure buildup.

Inactivation: Heat the solution to 100°C and maintain this temperature for at least 30

minutes.

Cooling: Allow the solution to cool completely to room temperature.

Disposal: Pour the inactivated solution down the drain with a large volume of running water.

Protocol 2: Disposal of Chemically Hazardous Invasin
Waste
If the invasin waste is mixed with hazardous chemicals, it must be disposed of as chemical

waste.

Collection: Collect the waste in a designated, properly labeled, and leak-proof hazardous

waste container.

Labeling: The label should clearly state "Hazardous Waste" and list all chemical constituents,

including "invasin protein."

Storage: Store the container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal by your institution's EHS department or a licensed

hazardous waste contractor.
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Protocol 3: Disposal of Solid Invasin Waste
This protocol applies to all consumables that have come into contact with invasin.

Segregation: Place all contaminated solid waste (e.g., pipette tips, microcentrifuge tubes,

gloves) into a designated biohazard bag.

Decontamination: The most common method for decontaminating solid biohazardous waste

is autoclaving. Yersinia pseudotuberculosis is sensitive to moist heat (121°C for at least 15

minutes)[1].

Place the biohazard bag in a secondary, leak-proof, and autoclavable container.

Autoclave following your institution's standard operating procedures for biohazardous

waste.

Disposal: After autoclaving, the decontaminated waste can typically be disposed of in the

regular trash. Confirm this with your institutional guidelines.

Waste Type Decontamination Method Final Disposal

Liquid (Non-Hazardous)
Chemical (1% final bleach) or

Heat (100°C, 30 min)
Drain with copious water

Liquid (Chemically Hazardous)
None (handled as chemical

waste)
EHS pickup

Solid Biohazardous Waste Autoclave (121°C, ≥ 15 min) Regular trash (post-autoclave)

Invasin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

invasin waste.
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Workflow for the proper disposal of invasin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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